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Compound of Interest

Compound Name: TC OT 39

Cat. No.: B611260

Disclaimer: TC OT 39 is a specific research chemical identified as a non-peptide partial agonist
of the oxytocin receptor.[1][2][3][4] The information provided herein is for guidance purposes
only and is based on general best practices for laboratory chemical disposal. It is not a
substitute for a formal Safety Data Sheet (SDS). You must consult the SDS provided by the
manufacturer for TC OT 39 before handling or disposing of this compound. Failure to adhere to
the specific instructions in the SDS can result in serious safety hazards and regulatory
violations.

Immediate Safety & Pre-Disposal Planning

Before beginning any disposal process, ensure you are operating in a designated and properly
equipped area. A comprehensive Chemical Hygiene Plan (CHP) should be in place for your
laboratory, outlining procedures for handling hazardous substances.[5][6]

Personal Protective Equipment (PPE) is mandatory. Based on the nature of the compound (a
bioactive small molecule), the following PPE should be used:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

» Body Protection: A lab coat, buttoned fully.
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o Respiratory Protection: Use only under a certified chemical fume hood to avoid inhalation of
dust or aerosols.[7]

Step-by-Step Disposal Protocol for TC OT 39

This protocol assumes TC OT 39 is classified as a non-hazardous waste unless otherwise
specified by the SDS. Should the SDS indicate hazardous characteristics (e.g., toxicity,
reactivity), the procedure must be modified to comply with EPA and local regulations for
hazardous waste.[8][9][10][11]

Step 1: Waste Identification and Segregation

o Confirm the Waste: Ensure the waste container exclusively contains TC OT 39 and is not
mixed with other reactive chemicals.[12]

e Consult the SDS: The SDS is the definitive source for determining if TC OT 39 is a P-listed
or U-listed hazardous waste, which requires stringent disposal protocols.[13]

e Segregate: Do not mix TC OT 39 waste with solvents, aqueous waste, or other solid
chemical waste unless explicitly permitted by your institution's waste management plan.

Step 2: Containerization

e Primary Container: Collect waste TC OT 39 (solid powder) in a clearly labeled, sealable
container that is compatible with the chemical.

o Labeling: The waste container must be labeled with:

"Waste TC OT 39"

[¢]

[¢]

CAS Number: 479232-57-0[1][3][4]

o

Molecular Formula: C32H40NsO2S[1][3][4]

o

Hazard identification (as per the SDS)

Accumulation Start Date

[¢]
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Step 3: Neutralization / Deactivation (If Required)

e The SDS for TC OT 39 or similar compounds may specify a deactivation procedure. A
common method for bioactive organic molecules involves chemical degradation.

o Example Protocol (Hypothetical - Must be verified with SDS):

Work within a chemical fume hood.

[¢]

o

Slowly add the solid waste to a solution of 10% sodium hypochlorite (bleach).

[e]

Allow the mixture to stir for a minimum of 2 hours to ensure complete degradation.

o

Neutralize the resulting solution to a pH between 6.0 and 8.0 using a suitable acid or base.
o Dispose of the neutralized liquid as agueous chemical waste.
Step 4: Final Disposal

e Non-Hazardous: If confirmed as non-hazardous, the labeled waste container should be
transferred to your institution's designated chemical waste storage area for collection by a
licensed waste management vendor.

e Hazardous: If TC OT 39 is deemed hazardous waste by the EPA or local regulations, it must
be managed by a certified hazardous waste contractor.[8][10] The waste will be tracked
using a hazardous waste manifest from its point of generation to its final disposal facility.[10]
[14]

¢ Prohibited Disposal:Do not pour TC OT 39, or solutions containing it, down the drain.[6] Do
not dispose of it in regular trash.

Quantitative Data Summary

The following table summarizes key quantitative data for TC OT 39, which is essential for
proper handling and waste profiling.
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Property Value Source
Molecular Weight 600.78 g/mol [11[3]
CAS Number 479232-57-0 [1][3][4]
ECso (Oxytocin Receptor) 33 nM - 180 nM [1112][3]
Ki (V1a Receptor) 330 nM [1112][3]
Recommended Storage Store at -20°C [1][3]

Disposal Workflow Diagram

The following diagram illustrates the logical decision-making process for the proper disposal of
TC OT 39.
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Start: TC OT 39 Waste Generated

l

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Consult Manufacturer's SDS

3. Is Waste Hazardous per SDS/EPA?

4a. Segregate & Label as 4b. Segregate & Label as
NON-HAZARDOUS Chemical Waste HAZARDOUS Chemical Waste

5. Transfer to Designated
Waste Accumulation Area

6. Arrange Pickup by Certified

Waste Disposal Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of TC OT 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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